Cas no 2680884-33-5 (benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate)

• Product Name: benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate
• CAS No: 2680884-33-5
• MF: C₁₆H₂₀N₄O₅
• MW: 348.353803634644
• CID: 5626827
• PubChem ID: 165923263
• Update Time: 2025-10-22

benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propyl]carbamate
• EN300-28298263
• 2680884-33-5
• benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate

• Inchi： 1S/C16H20N4O5/c1-2-24-15-14(20(22)23)11-19(18-15)10-6-9-17-16(21)25-12-13-7-4-3-5-8-13/h3-5,7-8,11H,2,6,9-10,12H2,1H3,(H,17,21)
• InChI Key： MGMRFUPOQDRBCA-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CN(CCCNC(=O)OCC2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 348.14336975g/mol
• Monoisotopic Mass: 348.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate

Comprehensive Overview of Benzyl N-3-(3-Ethoxy-4-Nitro-1H-Pyrazol-1-Yl)Propylcarbamate (CAS No. 2680884-33-5)

Benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro-substituted pyrazole core and a benzyl carbamate moiety, makes it a subject of interest for drug discovery and material science applications. This compound, identified by CAS No. 2680884-33-5, is increasingly studied for its role in modulating biological pathways and its potential as a building block for novel therapeutics.

The growing demand for nitroheterocyclic compounds in medicinal chemistry has spotlighted derivatives like benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate. Researchers are exploring its interactions with enzymes and receptors, particularly in contexts such as anti-inflammatory and antimicrobial applications. Its ethoxy and nitro functional groups contribute to its reactivity, enabling diverse synthetic modifications for tailored applications.

In agrochemical research, this compound's pyrazole backbone aligns with trends toward sustainable crop protection. Pyrazole derivatives are known for their herbicidal and fungicidal properties, and CAS No. 2680884-33-5 is being evaluated for its environmental stability and efficacy. This aligns with the global push for green chemistry solutions, addressing concerns about pesticide resistance and ecological impact.

From a synthetic perspective, the compound's carbamate group offers versatility in drug design, often enhancing bioavailability and target specificity. Recent publications highlight its utility in prodrug development, where controlled release mechanisms are critical. Such innovations respond to the pharmaceutical industry's need for precision medicine and reduced side effects.

Analytical challenges associated with benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate, such as purity assessment and stability under varying pH conditions, are active areas of study. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its degradation pathways, ensuring compliance with regulatory standards for research-grade chemicals.

The compound's relevance extends to material science, where its nitroaromatic properties are investigated for energy storage and photostable coatings. With rising interest in organic electronics, researchers are examining its electron-withdrawing capabilities for use in conductive polymers and sensors.

As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 2680884-33-5 serves as a model for understanding how subtle modifications to the pyrazole ring or carbamate linker influence biological activity. This knowledge is pivotal for designing next-generation small-molecule inhibitors with improved selectivity.

In conclusion, benzyl N-3-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propylcarbamate represents a multifaceted compound bridging gaps between drug discovery, agrochemical innovation, and advanced materials. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary scientific and industrial challenges.